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Compound of Interest

Compound Name: 5-Methylbenzoxazole

Cat. No.: B076525 Get Quote

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 5-Methylbenzoxazole is a heterocyclic compound that has garnered significant

attention in the field of organic synthesis, particularly as a versatile building block for the

construction of complex molecular architectures. Its rigid, planar structure and the presence of

nitrogen and oxygen heteroatoms impart unique electronic properties, making it a valuable

synthon in the development of novel pharmaceuticals and functional materials. This technical

guide provides an in-depth overview of the synthesis, spectroscopic characterization, and

synthetic applications of 5-methylbenzoxazole, with a focus on its role in the preparation of

biologically active molecules.

Physicochemical Properties
5-Methylbenzoxazole is a solid at room temperature with a melting point ranging from 40 to 47

°C.[1] Key physicochemical data are summarized in the table below for quick reference.
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Property Value Reference

Molecular Formula C₈H₇NO [1]

Molecular Weight 133.15 g/mol [1]

Melting Point 40-47 °C [1]

Boiling Point 96 °C at 15 mmHg [2]

Density 1.1475 g/cm³ (estimate) [2]

Flash Point 87.8 °C (closed cup) [1]

Appearance White to green to brown solid [2]

Solubility Soluble in Methanol [2]

Synthesis of 5-Methylbenzoxazole
The most common and efficient method for the synthesis of 5-methylbenzoxazole involves the

cyclocondensation of 2-amino-4-methylphenol with a suitable one-carbon synthon, such as

triethyl orthoformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

